Cas no 1421477-15-7 (N-[(4-phenyl-1H-imidazol-2-yl)methyl]-1,3-benzothiazole-2-carboxamide)

• Product Name: N-[(4-phenyl-1H-imidazol-2-yl)methyl]-1,3-benzothiazole-2-carboxamide
• CAS No: 1421477-15-7
• MF: C₁₈H₁₄N₄OS
• MW: 334.394961833954
• CID: 849043
• Update Time: 2025-05-19

N-[(4-phenyl-1H-imidazol-2-yl)methyl]-1,3-benzothiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolecarboxamide, N-[(5-phenyl-1H-imidazol-2-yl)methyl]-
• VU0546413-1
• N-((4-phenyl-1H-imidazol-2-yl)methyl)benzo[d]thiazole-2-carboxamide
• N-[(4-phenyl-1H-imidazol-2-yl)methyl]-1,3-benzothiazole-2-carboxamide

• Inchi： 1S/C18H14N4OS/c23-17(18-22-13-8-4-5-9-15(13)24-18)20-11-16-19-10-14(21-16)12-6-2-1-3-7-12/h1-10H,11H2,(H,19,21)(H,20,23)
• InChI Key： DPRGWQBSQZABRX-UHFFFAOYSA-N
• SMILES： S1C(C(NCC2=NC=C(C3C=CC=CC=3)N2)=O)=NC2C=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 443
• Topological Polar Surface Area: 98.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-[(4-phenyl-1H-imidazol-2-yl)methyl]-1,3-benzothiazole-2-carboxamide

N-[(4-phenyl-1H-imidazol-2-yl)methyl]-1,3-benzothiazole-2-carboxamide (CAS No. 1421477-15-7): A Comprehensive Overview

N-[(4-phenyl-1H-imidazol-2-yl)methyl]-1,3-benzothiazole-2-carboxamide, identified by its CAS number 1421477-15-7, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a complex heterocyclic structure, has garnered attention due to its potential applications in drug discovery and development. The combination of a benzothiazole core with a phenyl-imidazole moiety suggests unique pharmacological properties that make it a promising candidate for further investigation.

The benzothiazole scaffold is a well-known pharmacophore in medicinal chemistry, exhibiting a wide range of biological activities. These include antimicrobial, anti-inflammatory, and anticancer properties, making benzothiazole derivatives valuable in the development of therapeutic agents. The presence of the imidazole ring in this compound adds another layer of complexity, potentially influencing its interactions with biological targets and contributing to its overall pharmacological profile.

Recent studies have highlighted the importance of heterocyclic compounds in drug design. Among these, benzothiazole derivatives have been extensively studied for their ability to modulate various biological pathways. For instance, research has demonstrated that certain benzothiazole-based compounds can inhibit the activity of enzymes involved in cancer progression. This has led to the exploration of novel derivatives as potential anticancer agents.

The specific structure of N-[(4-phenyl-1H-imidazol-2-yl)methyl]-1,3-benzothiazole-2-carboxamide positions it as a candidate for further pharmacological investigation. The phenyl-imidazole moiety could serve as a binding site for biological targets, while the benzothiazole core provides additional structural and functional characteristics. This dual functionality makes the compound an intriguing subject for synthetic chemists and pharmacologists alike.

In terms of synthetic chemistry, the preparation of this compound involves multi-step reactions that require careful optimization. The introduction of the imidazole ring into the benzothiazole framework necessitates precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct such complex molecules with increasing efficiency, which is crucial for large-scale production and further research.

The potential biological activity of N-[(4-phenyl-1H-imidazol-2-yl)methyl]-1,3-benzothiazole-2-carboxamide has prompted investigations into its interactions with various biological targets. Initial studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to human health. These findings are particularly exciting as they could lead to the development of new therapeutic strategies for diseases such as cancer and inflammation.

One area of interest is the compound's potential as an inhibitor of kinases, which are enzymes involved in cell signaling pathways. Dysregulation of these pathways is often associated with diseases like cancer. By targeting kinases, N-[(4-phenyl-1H-imidazol-2-yl)methyl]-1,3-benzothiazole-2-carboxamide could potentially disrupt abnormal cell growth and division. Further research is needed to elucidate its mechanism of action and assess its efficacy in preclinical models.

Another line of investigation focuses on the compound's anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and cardiovascular conditions. Benzothiazole derivatives have shown promise in reducing inflammation by modulating immune responses. The unique structure of this compound may allow it to interact with inflammatory pathways in a novel way, offering new insights into effective anti-inflammatory treatments.

The development of new drugs often involves rigorous testing to ensure safety and efficacy. Preclinical studies are essential for evaluating the potential benefits and risks of a compound before it can be tested in humans. These studies typically involve in vitro assays to assess biological activity followed by animal models to evaluate toxicity and pharmacokinetics. The results from these studies will provide valuable information for determining whether N-[(4-phenyl-1H-imidazol-2-yl)methyl]-1,3-benzothiazole-2-carboxamide warrants further development as a therapeutic agent.

In conclusion, N-[(4-phenyl-1H-imidazol-2-yll)methyl]-1,3-benzothiazole- carboxamide (CAS No. 1421477- 15- 7) is a promising compound with potential applications in pharmaceuticals. Its unique structure, combining a benzothiazole core with a phenyl-imidazole moiety, suggests diverse pharmacological activities. Further research is necessary to fully elucidate its biological effects, but initial findings are encouraging. As synthetic methods improve and our understanding of biological pathways grows, compounds like this one will continue to play an important role in drug discovery and development.